2-Methylaminomethyl-pyridin-4-ylamine

• CAS: 886371-81-9
• Molecular Formula: C7H11N3
• Molecular Weight: 137.18
• SMILES: CNCC1=NC=CC(=C1)N
• InChI: InChI=1S/C7H11N3/c1-9-5-7-4-6(8)2-3-10-7/h2-4,9H,5H2,1H3,(H2,8,10)
• InChIKey: IKQLECATFMXRAL-UHFFFAOYSA-N

Researchers requiring a high-purity aminopyridine scaffold for fragment-based drug discovery often face supply inconsistency and ambiguous regioisomer identity. This compound is the definitive 2-(methylaminomethyl)pyridin-4-amine regioisomer, ensuring correct hydrogen-bonding geometry and metal-chelation in your assays. - Provides 2 H-bond donors for CNS programs with strict blood-brain barrier penetration limits. - Enables 5-membered palladacycle formation for distinct catalytic profiles. - Available at ≥98% purity to minimize false positives from amine impurities in biochemical screens.

2-Methylaminomethyl-pyridin-4-ylamine: Structure & Procurement Overview

2-Methylaminomethyl-pyridin-4-ylamine (CAS 886371-81-9, IUPAC: 2-[(methylamino)methyl]pyridin-4-amine) is a C7H11N3 aminopyridine building block with a molecular weight of 137.18 g/mol, bearing both a primary aromatic amine at the 4-position and a secondary methylaminomethyl side chain at the 2-position of the pyridine ring . The compound is offered commercially at purities of 95% (AKSci) and ≥98% (Synblock) for research and development use, and is classified as a versatile small-molecule scaffold . Its MDL number is MFCD07374900, and its InChIKey is IKQLECATFMXRAL-UHFFFAOYSA-N .

1 Aminopyridine scaffold for fragment-based design and kinase-inhibitor SAR

2 N,N'-bidentate chelation motif for late-transition-metal catalyst synthesis

3 Higher purity grades available to support stoichiometry-sensitive cross-coupling

Regioisomer Limitations for 2-Methylaminomethyl-pyridin-4-ylamine

Although several compounds share the molecular formula C7H11N3, the precise placement of the primary amine and the secondary methylaminomethyl group on the pyridine ring critically alters hydrogen-bonding capacity, metal-chelation geometry, and reactivity in downstream derivatizations such as amide coupling or reductive amination. For example, the regioisomer (4-aminomethyl-pyridin-2-yl)-methyl-amine (CAS 618446-35-8) positions the primary amine at the 2-position rather than the 4-position, yielding a different spatial orientation of the nucleophilic amine that can lead to divergent selectivity in kinase-inhibitor SAR or coordination chemistry . Similarly, 2-amino-4-pyridinemethanamine (CAS 199296-51-0) lacks the N-methyl group entirely, reducing lipophilicity and eliminating the tertiary amine handle for further N-functionalization . These structural differences are not cosmetic; in fragment-based drug discovery and catalyst design, substitution with the wrong regioisomer can abrogate target binding or alter catalytic turnover [1].

Target Compound 2-(methylaminomethyl)pyridin-4-amine with 4-NH2 and 2-CH2NHCH3 groups

Potential Substitute Regioisomers with altered amine placement can shift hydrogen-bonding geometry and metal-chelate ring size, potentially limiting target-engagement reproducibility.

Target Compound 2 H-bond donor scaffold (NH2 and NH)

Potential Substitute Des-methyl analogs with higher HBD counts may alter lipophilicity and passive permeability profiles, requiring CNS-penetrance review.

• [1] Peters JU et al., Aminomethylpyridines as DPP-IV inhibitors, Bioorg. Med. Chem. Lett. 2004, 14, 3579-3580. View Source

Quantitative Differentiation Evidence vs. Closest Analogs

Purity Grade Impact for Palladium-Catalyzed Transformations

Among verified non-excluded suppliers, Synblock offers 2-Methylaminomethyl-pyridin-4-ylamine at a purity specification of NLT 98%, whereas AKSci lists a minimum purity of 95% . For palladium-catalyzed aminations or Negishi couplings where the primary aromatic amine could act as a competing ligand, the ~3% lower impurity burden in the 98% grade directly reduces the risk of catalyst poisoning and simplifies post-reaction purification by column chromatography.

Purity Grade Impact

Head-to-head

≥3% purity floor advantage for Synblock grade (NLT 98% vs. Min. 95% for AKSci)

Higher specification may reduce catalyst poisoning risk in Pd-mediated couplings.

Supplier QC release data; method context to verify.

Evidence Dimension	Supplier purity specification (area-% by HPLC or equivalent)
Target Compound Data	NLT 98% (Synblock Cat. AB40666)
Comparator Or Baseline	Min. 95% (AKSci Cat. 4255DM)
Quantified Difference	≥3 absolute percentage points higher purity floor
Conditions	Commercial QC release specification; exact HPLC method not publicly disclosed

Why This Matters

A higher purity floor reduces the molar equivalents needed to achieve full conversion in stoichiometry-sensitive reactions, directly impacting procurement cost-per-successful-reaction.

Hydrogen-Bond Donor Count: Des-methyl Analog Comparison

2-Methylaminomethyl-pyridin-4-ylamine possesses exactly two hydrogen-bond donor (HBD) atoms (one primary NH2 and one secondary NH), compared to three HBD atoms in its des-methyl analog 4-(aminomethyl)pyridin-2-amine (CAS 199296-51-0), which carries two primary amine groups . This single-donor reduction translates to a lower topological polar surface area and improved passive membrane permeability, a critical factor in CNS drug discovery where the rule-of-five HBD ceiling is three [1].

H-Bond Donor Count

Class-level

2 HBD

One fewer donor than des-methyl analog CAS 199296-51-0, supporting CNS-penetrant fragment profiling.

Calculated from SMILES; experimental logBB not determined.

Evidence Dimension	Number of hydrogen-bond donor atoms
Target Compound Data	2 HBD (one 4-NH2, one CH2-NH-CH3)
Comparator Or Baseline	3 HBD for 4-(aminomethyl)pyridin-2-amine (CAS 199296-51-0); 2 HBD for (4-aminomethyl-pyridin-2-yl)-methyl-amine (CAS 618446-35-8)
Quantified Difference	Target has 1 fewer HBD than CAS 199296-51-0; equal HBD count but different donor topology vs. CAS 618446-35-8
Conditions	Calculated from SMILES structure; HBD count per Lipinski definition

Why This Matters

Fewer HBDs correlate with improved blood-brain barrier penetration; scientists optimizing CNS-penetrant fragments should prioritize the 2-HBD scaffold over the 3-HBD des-methyl variant.

• [1] Lipinski CA et al., Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings, Adv. Drug Deliv. Rev. 2001, 46, 3-26. View Source

Rotatable Bond Count vs. Rigid Aminopyridine Analog

The methylaminomethyl side chain of 2-Methylaminomethyl-pyridin-4-ylamine introduces 2 rotatable bonds (CH2-NH and NH-CH3), compared to 0 rotatable bonds in the simpler analog 4-amino-2-methylpyridine (CAS 18437-58-6), which has only a methyl substituent at the 2-position . The additional degrees of conformational freedom allow induced-fit recognition in flexible enzyme active sites but carry a higher entropic penalty upon binding, making the compound a distinct tool for probing conformational dynamics in SAR studies.

Rotatable Bond Count

Class-level

2 rotatable bonds

Additional flexibility vs. rigid 4-amino-2-methylpyridine allows entropic penalty tuning in binding studies.

Standard bond-count definition; conformer sampling to verify.

Evidence Dimension	Number of rotatable bonds
Target Compound Data	2 rotatable bonds (C-N single bonds in side chain)
Comparator Or Baseline	0 rotatable bonds for 4-amino-2-methylpyridine (CAS 18437-58-6)
Quantified Difference	+2 rotatable bonds
Conditions	Rotatable bond count excludes terminal -CH3 and -NH2 groups per standard definition

Why This Matters

Conformational flexibility directly impacts binding entropy; researchers selecting between a rigid methyl analog and the flexible methylaminomethyl variant can tune the thermodynamics of target engagement.

Palladium(II) Coordination: N,N'-Bidentate vs. Monodentate Modes

The 1,3-relationship of the pyridine nitrogen and the secondary amine in the side chain of 2-Methylaminomethyl-pyridin-4-ylamine enables potential N,N'-bidentate chelation to late transition metals such as Pd(II) or Pt(II), forming a five-membered metallacycle. This chelation mode is geometrically inaccessible to the regioisomer 4-(methylaminomethyl)pyridine (CAS 6971-44-4), which presents a 1,4-arrangement of donor atoms favoring a six-membered chelate ring with different bite angle and stability [1][2]. Quantitative stability constants for Pd(II) complexes of the analogous ligand 2-(methylaminomethyl)pyridine (log K1 ~6.5-8.0) have been reported, and the addition of the electron-donating 4-amino group in the target compound is expected to further modulate the metal center's Lewis acidity [3].

Pd(II) Chelation Mode

Supporting evidence

Favored 5-membered metallacycle vs. 6-membered for 4-substituted regioisomer

Chelate ring size governs complex geometry and may impact catalytic activity reproducibility.

Stability constants for target complex not yet experimentally determined.

Evidence Dimension	Chelate ring size upon metal coordination
Target Compound Data	5-membered chelate ring (pyridine N at 1-position to side-chain NH at 2-position)
Comparator Or Baseline	6-membered chelate ring for 4-(methylaminomethyl)pyridine (CAS 6971-44-4)
Quantified Difference	Chelate ring size differs by 1 atom; stability constant data for target compound not yet experimentally determined
Conditions	Inferred from solid-state structures of related Pd(II)-picolylamine complexes

Why This Matters

Chelate ring size governs complex stability and catalytic activity; procurement of the correct regioisomer is essential for reproducing literature catalytic protocols.

• [1] PubChem, N-methyl-1-(pyridin-4-yl)methanamine, CAS 6971-44-4, C7H10N2. View Source
• [2] M. A. El-Gahami et al., Potentiometric and Speciation Studies on the Complex Formation Reactions of [Pd(2-methylaminomethyl)-pyridine)(H2O)2]2+ with Some Bio-active Ligands. View Source
• [3] Pyridylalkylamine ligands and their palladium complexes: structure and reactivity revisited by NMR, scite.ai abstract. View Source

2-Methylaminomethyl-pyridin-4-ylamine: Verified Applications

Fragment-Based CNS Drug Discovery with Low HBD Scaffolds

The compound’s 2 hydrogen-bond donor count (one fewer than the des-methyl analog CAS 199296-51-0) makes it a preferred fragment for CNS drug discovery programs operating under strict HBD limits for blood-brain barrier penetration . Procurement of the 98% purity grade (Synblock) minimizes false positives in biochemical screens caused by amine-containing impurities .

Synthesis of N,N'-Bidentate Palladium(II) Pre-Catalysts

The 2-(methylaminomethyl) substitution pattern enables formation of a 5-membered palladacycle, providing a distinct bite angle and electronic profile compared to the 6-membered chelates obtained from 4-substituted regioisomers. The 4-amino group offers a further handle for electronic tuning via amidation or sulfonylation prior to metal complexation [1].

Building Block for DPP-IV Inhibitor Analog Libraries

Aminomethylpyridine scaffolds with aromatic amine substituents have demonstrated nanomolar DPP-IV inhibitory activity [2]. The target compound’s 4-amino group and 2-methylaminomethyl side chain allow divergent parallel synthesis of amide and sulfonamide libraries for structure-activity relationship exploration around the DPP-IV pharmacophore.

Conformational Probe for Thermodynamic Binding Studies

With 2 rotatable bonds in its side chain compared to 0 for the rigid analog 4-amino-2-methylpyridine, this compound serves as a matched molecular pair to quantify the entropic cost of side-chain flexibility in isothermal titration calorimetry (ITC) or surface plasmon resonance (SPR) experiments .

Application

Selection Property

Validation Focus

CNS Fragment-Based Discovery

Low HBD count scaffold

Permeability and transporter assay profiling

Palladium Pre-Catalyst Synthesis

N,N'-bidentate geometry

Chelate stability and catalytic turnover review

DPP-IV Inhibitor Library Synthesis

Aminopyridine derivatization handle

SAR-driven amide and sulfonamide library scope

Thermodynamic Binding Studies

Side-chain flexibility

ITC/SPR entropic penalty matched-pair analysis

• [1] M. A. El-Gahami et al., Potentiometric and Speciation Studies on [Pd(2-methylaminomethyl)-pyridine)(H2O)2]2+ complexes. View Source
• [2] Peters JU et al., Aminomethylpyridines as DPP-IV inhibitors, Bioorg. Med. Chem. Lett. 2004, 14, 3579-3580. View Source